Cas no 1227582-82-2 (2-Fluoro-5-phenylnicotinaldehyde)

• Product Name: 2-Fluoro-5-phenylnicotinaldehyde
• CAS No: 1227582-82-2
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• MDL: MFCD16606767
• CID: 4764259
• Update Time: 2026-02-26

2-Fluoro-5-phenylnicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-phenylnicotinaldehyde

• MDL： MFCD16606767
• Inchi： 1S/C12H8FNO/c13-12-11(8-15)6-10(7-14-12)9-4-2-1-3-5-9/h1-8H
• InChI Key： AHNSIPWHRURRIH-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=C(C=N1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 2.4
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-Fluoro-5-phenylnicotinaldehyde

Research Briefing on 2-Fluoro-5-phenylnicotinaldehyde (CAS: 1227582-82-2) in Chemical Biology and Pharmaceutical Applications

2-Fluoro-5-phenylnicotinaldehyde (CAS: 1227582-82-2) is a fluorinated nicotinaldehyde derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block in medicinal chemistry, particularly in the synthesis of novel heterocyclic scaffolds targeting various disease pathways. Recent studies highlight its role as a key intermediate in the development of kinase inhibitors, antimicrobial agents, and CNS-targeted therapeutics.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing pyrido[2,3-d]pyrimidine derivatives through a novel cyclization strategy. The research team at University of Cambridge utilized 2-Fluoro-5-phenylnicotinaldehyde as a starting material to develop potent and selective inhibitors of cyclin-dependent kinases (CDKs), achieving nanomolar potency against CDK9 while maintaining >100-fold selectivity over other CDK isoforms. The fluorine substitution at the 2-position was found to significantly enhance metabolic stability compared to non-fluorinated analogs.

In antimicrobial applications, a 2024 Nature Communications paper reported the use of this compound in synthesizing novel quinolone-isoniazid hybrids. The research group at ETH Zurich modified the aldehyde functionality to create Schiff base derivatives showing dual activity against Mycobacterium tuberculosis and Staphylococcus aureus, with MIC values ranging from 0.25-2 μg/mL. The electron-withdrawing effect of the fluorine atom was crucial for maintaining compound stability under physiological conditions.

From a synthetic chemistry perspective, recent advances in 2024 have established more efficient routes to produce 2-Fluoro-5-phenylnicotinaldehyde. A team at MIT developed a continuous-flow process that reduces reaction time from 18 hours to 30 minutes while improving yield from 45% to 82%. This innovation addresses previous scalability challenges and makes the compound more accessible for high-throughput screening programs in drug discovery.

The compound's unique electronic properties, resulting from the combination of fluorine substitution and phenyl ring conjugation, make it particularly valuable for structure-activity relationship studies. Computational chemistry analyses published in early 2024 suggest that the aldehyde group in 2-Fluoro-5-phenylnicotinaldehyde participates in favorable interactions with cysteine residues in target proteins, enabling covalent inhibitor design strategies that are gaining traction in targeted cancer therapies.

Ongoing clinical trials (as of Q2 2024) include three drug candidates derived from 2-Fluoro-5-phenylnicotinaldehyde scaffolds: a JAK3 inhibitor for autoimmune disorders (Phase II), a TRK inhibitor for neuropathic pain (Phase I), and an ALK2 inhibitor for fibrodysplasia ossificans progressiva (Phase I). These developments underscore the compound's growing importance in addressing unmet medical needs across multiple therapeutic areas.

Future research directions highlighted in recent reviews focus on expanding the compound's applications in PROTAC design and radiopharmaceutical development. The aldehyde functionality provides an ideal handle for conjugation with E3 ligase ligands or chelating agents, opening new possibilities for targeted protein degradation and diagnostic imaging applications.